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Compound of Interest

Compound Name: Pentaerythritol tetranitrate

Cat. No.: B1201358 Get Quote

Pentaerythritol tetranitrate (PETN) is a white, crystalline solid known for its use as a

vasodilator in medicine and as a powerful explosive.[1][2] Due to its hazardous nature,

particularly its sensitivity to shock, heat, impact, and friction, strict adherence to safety

protocols is paramount for all researchers, scientists, and drug development professionals.[3]

This guide provides essential, procedural information for the safe handling and disposal of

PETN in a laboratory setting.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for Pentaerythritol Tetranitrate. Notably,

no official occupational exposure limits have been established by major regulatory bodies like

OSHA or ACGIH.[3][4] This absence of a defined limit does not imply the substance is

harmless; rather, it underscores the need for stringent safety practices to minimize any

potential exposure.
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Parameter Value Reference

Chemical Abstracts Service

(CAS) Number
78-11-5 [1][3]

UN Number 0150 (wetted) [1][5]

Hazard Class
1.1D (Explosive with a mass

explosion hazard)
[1]

OSHA PEL / ACGIH TLV None Established [3][4]

Appearance
Odorless, white crystalline

solid
[1][3]

Melting Point ~140 °C (284 °F) [1][3]

Autoignition Temperature ~190 °C (374 °F) [3]

Explosion Temperature ~215 °C (419 °F) [3]

Solubility
Insoluble in water; Soluble in

Acetone
[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to ensure personnel safety. The required level of

protection depends on the nature of the work being performed.

Routine Laboratory Operations
For standard procedures involving small quantities of PETN under controlled conditions:

Gloves: Wear protective gloves made of rubber or Neoprene to prevent skin contact.[3]

Regularly change gloves, especially if contamination is suspected.[6]

Eye and Face Protection: Use impact-resistant safety glasses with side shields at a

minimum.[4] For tasks with a higher risk of splashing, wear chemical splash goggles in

combination with a face shield.[4][6]
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Body Protection: A clean, buttoned lab coat or protective suit should be worn over personal

clothing.[4]

Respiratory Protection: Generally not required when handling PETN in a well-ventilated area

or within a chemical fume hood.[5]

High-Exposure Scenarios & Spill Cleanup
For situations with a higher risk of aerosolization, such as spill cleanup or handling outside of a

ventilated enclosure:

Respiratory Protection: An OSHA/NIOSH-approved respirator is necessary if local exhaust or

enclosure is not used.[3][4] For significant exposures, a NIOSH-approved supplied-air

respirator with a full facepiece, operated in a positive-pressure mode, is recommended.[4] All

respirator use must comply with a written institutional program that includes training, fit-

testing, and medical evaluation as per OSHA 1910.134.[4]

Advanced Body Protection: Chemical-resistant clothing or a full suit may be required

depending on the scale of the potential exposure.[4] This includes protective footwear and

headgear.[4]

Operational and Disposal Plans
Adherence to detailed, step-by-step protocols is mandatory for all personnel handling PETN.

Experimental Protocol: Safe Handling of PETN
Preparation:

Designate a specific, clutter-free area for handling PETN, preferably within a chemical

fume hood.

Ensure an eyewash station and emergency shower are immediately accessible.[4]

Assemble all necessary equipment and PPE before handling the chemical.

Use explosion-proof electrical equipment and fittings in the handling area.[4]
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Ground all equipment to prevent static discharge.[7]

Handling:

Don all required PPE as specified above.

Handle PETN with non-sparking tools.

Avoid actions that could cause shock, impact, or friction.[3]

Keep the material away from heat, light, open flames, and other ignition sources.[4]

Store PETN in tightly sealed, properly labeled containers.[4]

Do not eat, drink, or smoke in the work area.[4]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water

immediately after handling and at the end of the work shift.[4]

Clean the work surface with a damp sponge or rag to collect any residual powder.[3]

Properly dispose of all contaminated materials and PPE as hazardous waste.

Contaminated work clothes should be laundered by trained personnel aware of the

hazards.[4]

Spill Response Plan
Evacuate & Isolate: Immediately evacuate all non-essential personnel from the spill area.[4]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the vicinity.

[4]

Don PPE: Put on the appropriate PPE for high-exposure scenarios before re-entering the

area.
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Wet the Material: Carefully dampen the spilled PETN powder with Acetone to reduce its

sensitivity.[4] Avoid contaminating the material with sand, dirt, or grit, as this increases

sensitivity.[3]

Collect Spill: Using non-sparking tools, carefully collect the wetted material and place it into a

conductive (e.g., Velostat) bag or a sealed container for hazardous waste.[3]

Decontaminate Area: Ventilate the area and wash the spill surface first with Acetone,

followed by soap and water.[4]

Dispose: The collected material must be treated as hazardous waste and disposed of

according to the plan below.[4]

Disposal Plan
PETN waste is classified as a reactive hazardous waste (EPA Hazardous Waste Number

D003).[2][3]

Segregation & Storage:

Collect all PETN waste, including contaminated PPE and spill cleanup materials, in a

designated, sealed, and clearly labeled hazardous waste container.

Store the waste container in a secure, cool, and well-ventilated area away from

incompatible materials like oxidizing agents and acids.[4][5]

Professional Disposal:

Disposal must be conducted by qualified, licensed personnel.[3]

The preferred methods of destruction are open burning or open detonation at a licensed

Treatment, Storage, and Disposal (TSD) facility.[3] Incineration is another potential

method.

All disposal activities must strictly adhere to local, state, and federal regulations.[3]

Visual Workflow: PETN Handling Procedure
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The following diagram illustrates the logical workflow for safely handling Pentaerythritol
Tetranitrate in a laboratory setting.

Start: Prepare for PETN Handling

1. Designate & Clear
Work Area (Fume Hood)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Appropriate PPE
(Gloves, Goggles, Coat)

4. Handle PETN
(Grounded, Non-Sparking Tools)

Spill Occurred?

Execute Spill
Response Plan

Yes

5. Post-Handling Cleanup
(Decontaminate Area)

No

6. Segregate & Store
Contaminated Waste

7. Doff PPE

8. Wash Hands Thoroughly

End: Procedure Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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